Cas no 853792-28-6 (5-bromo-8-methoxy-quinazolin-2-amine)

5-Bromo-8-methoxy-quinazolin-2-amine is a quinazoline derivative characterized by a bromine substitution at the 5-position and a methoxy group at the 8-position, with an amine functionality at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its structural features make it valuable for medicinal chemistry applications, including the design of kinase inhibitors and other biologically relevant compounds. The bromine substituent enhances reactivity for further functionalization, while the methoxy group contributes to electronic modulation. The amine group provides a handle for derivatization, enabling diverse synthetic pathways. This compound is typically handled under controlled conditions due to its potential sensitivity.

5-bromo-8-methoxy-quinazolin-2-amine structure

853792-28-6 structure

Product Name:5-bromo-8-methoxy-quinazolin-2-amine

CAS No:853792-28-6

MF:C₉H₈BrN₃O

MW:254.083320617676

CID:4238492

PubChem ID:23157811

Update Time:2025-06-09

5-bromo-8-methoxy-quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Quinazolinamine, 5-bromo-8-methoxy-
- 5-Bromo-8-methoxyquinazolin-2-amine
- 5-bromo-8-methoxy-quinazolin-2-amine
- SCHEMBL5582304
- D75603
- 853792-28-6
- CS-0094654
- Inchi： 1S/C9H8BrN3O/c1-14-7-3-2-6(10)5-4-12-9(11)13-8(5)7/h2-4H,1H3,(H2,11,12,13)
- InChI Key： FIRMESATYUJMPO-UHFFFAOYSA-N
- SMILES： N1=C2C(C(Br)=CC=C2OC)=CN=C1N

Computed Properties

Exact Mass: 252.98507Da
Monoisotopic Mass: 252.98507Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 61Å²

5-bromo-8-methoxy-quinazolin-2-amine Pricemore >>

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